Cas no 2580208-23-5 (3-(4-carbamimidoylphenyl)methyl-1-(3-fluorophenyl)urea, acetic acid)

• Product Name: 3-(4-carbamimidoylphenyl)methyl-1-(3-fluorophenyl)urea, acetic acid
• CAS No: 2580208-23-5
• MF: C₁₇H₁₉FN₄O₃
• MW: 346.356167078018
• MDL: MFCD33020249
• CID: 5659820
• PubChem ID: 155858648
• Update Time: 2025-06-07

3-(4-carbamimidoylphenyl)methyl-1-(3-fluorophenyl)urea, acetic acid Chemical and Physical Properties

Names and Identifiers

• 2580208-23-5
• 3-[(4-carbamimidoylphenyl)methyl]-1-(3-fluorophenyl)urea; acetic acid
• EN300-27708406
• Acetic acid;1-[(4-carbamimidoylphenyl)methyl]-3-(3-fluorophenyl)urea
• 3-(4-carbamimidoylphenyl)methyl-1-(3-fluorophenyl)urea, acetic acid

• MDL： MFCD33020249
• Inchi： 1S/C15H15FN4O.C2H4O2/c16-12-2-1-3-13(8-12)20-15(21)19-9-10-4-6-11(7-5-10)14(17)18;1-2(3)4/h1-8H,9H2,(H3,17,18)(H2,19,20,21);1H3,(H,3,4)
• InChI Key： GNCCZQGVCBQDSK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC(NCC1C=CC(C(=N)N)=CC=1)=O.OC(C)=O

Computed Properties

• Exact Mass: 346.14411864g/mol
• Monoisotopic Mass: 346.14411864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128Ų

Additional information on 3-(4-carbamimidoylphenyl)methyl-1-(3-fluorophenyl)urea, acetic acid

3-(4-carbamimidoylphenyl)methyl-1-(3-fluorophenyl)urea, acetic acid: A Comprehensive Overview

3-(4-carbamimidoylphenyl)methyl-1-(3-fluorophenyl)urea, acetic acid (CAS No. 2580208-23-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a urea moiety, a fluorinated phenyl group, and an acetic acid functional group. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The urea moiety in 3-(4-carbamimidoylphenyl)methyl-1-(3-fluorophenyl)urea, acetic acid plays a crucial role in its biological activity. Ureas are known for their ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. This property is particularly important in the design of drugs that target specific receptors or enzymes. Recent studies have shown that urea-based compounds can exhibit potent anti-inflammatory and anti-cancer activities, making them valuable candidates for drug development.

The presence of a fluorinated phenyl group in the structure of 3-(4-carbamimidoylphenyl)methyl-1-(3-fluorophenyl)urea, acetic acid adds another layer of complexity and potential utility. Fluorine atoms are known to modulate the physicochemical properties of organic molecules, often improving their metabolic stability and bioavailability. In the context of drug discovery, fluorinated compounds are frequently used to optimize lead molecules for better pharmacokinetic profiles. Research has demonstrated that fluorine substitution can significantly enhance the potency and selectivity of drug candidates.

The acetic acid functional group in 3-(4-carbamimidoylphenyl)methyl-1-(3-fluorophenyl)urea, acetic acid is another key feature that influences its biological activity. Acetic acid derivatives are often used to improve the solubility and stability of organic compounds, which can be crucial for their effective delivery and absorption in vivo. Additionally, the acidic nature of this group can affect the compound's ionization state, influencing its interaction with biological membranes and transport mechanisms.

In recent years, 3-(4-carbamimidoylphenyl)methyl-1-(3-fluorophenyl)urea, acetic acid has been studied for its potential therapeutic applications in various diseases. One area of particular interest is its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that 3-(4-carbamimidoylphenyl)methyl-1-(3-fluorophenyl)urea, acetic acid can effectively inhibit pro-inflammatory cytokines and reduce inflammation in animal models.

Beyond its anti-inflammatory effects, 3-(4-carbamimidoylphenyl)methyl-1-(3-fluorophenyl)urea, acetic acid has also shown promise in cancer research. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. Studies have demonstrated that this compound can selectively target these pathways, leading to reduced tumor growth and increased apoptosis in cancer cells. The mechanism of action involves modulating key signaling proteins such as NF-κB and MAPK, which are frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 3-(4-carbamimidoylphenyl)methyl-1-(3-fluorophenyl)urea, acetic acid have also been extensively studied. Its unique structure allows for good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration. Additionally, the compound exhibits low toxicity in preclinical models, which is an important consideration for its potential use as a therapeutic agent.

In conclusion, 3-(4-carbamimidoylphenyl)methyl-1-(3-fluorophenyl)urea, acetic acid (CAS No. 2580208-23-5) is a promising compound with a diverse range of potential applications in medicine. Its unique structural features contribute to its biological activity and make it an attractive candidate for further research and development. Ongoing studies continue to explore its therapeutic potential in various disease states, highlighting its significance in the field of medicinal chemistry.